Cas no 1378079-68-5 (2-Amino-6,6-dibromo-5,6-dihydro-1,3-benzothiazol-7(4H)-one)

• Product Name: 2-Amino-6,6-dibromo-5,6-dihydro-1,3-benzothiazol-7(4H)-one
• CAS No: 1378079-68-5
• MF: C₇H₆Br₂N₂OS
• MW: 326.008338451386
• CID: 2855080
• Update Time: 2023-08-10

2-Amino-6,6-dibromo-5,6-dihydro-1,3-benzothiazol-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6,6-dibromo-5,6-dihydro-1,3-benzothiazol-7(4H)-one

• Inchi： 1S/C7H6Br2N2OS/c8-7(9)2-1-3-4(5(7)12)13-6(10)11-3/h1-2H2,(H2,10,11)
• InChI Key： RRZOWMNTAZUIDQ-UHFFFAOYSA-N
• SMILES： BrC1(C(C2=C(CC1)N=C(N)S2)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2